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Compound of Interest

Compound Name: Sesquicillin A

Cat. No.: B10820570 Get Quote

An In-depth Overview of the Production, Chemistry, and Potential Biological Activities of a

Unique Pyrano-Diterpene from Albophoma sp.

Introduction
Fungi are a prolific source of structurally diverse and biologically active secondary metabolites,

which have been a cornerstone of drug discovery for decades. Among these, the terpenoids

represent a vast and varied class of natural products. Sesquicillin A, a pyrano-diterpene

produced by the fungus Albophoma sp., stands out due to its unique chemical architecture.

Initially isolated alongside four new analogues, Sesquicillins B through E, from the culture broth

of Albophoma sp. FKI-1778, these compounds have demonstrated notable biological activities,

including insecticidal and cytotoxic effects.[1] This technical guide provides a comprehensive

overview of Sesquicillin A, detailing the producing organism, fermentation and isolation

protocols, quantitative data, and a discussion of its potential biosynthetic pathway and

mechanism of action for researchers, scientists, and drug development professionals.

The Producing Organism: Albophoma sp. FKI-1778
The fungal strain FKI-1778, responsible for the production of sesquicillins, was isolated from a

soil sample collected at Amamiooshima Island, Kagoshima Prefecture, Japan.[1] Based on its

morphological characteristics, the strain was identified as belonging to the genus Albophoma.

[1] For long-term preservation and future research, the strain has been deposited at the

National Institute of Advanced Industrial Science and Technology (AIST) in Japan under the

accession number FERM BP-08668.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10820570?utm_src=pdf-interest
https://www.benchchem.com/product/b10820570?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10632044/
https://www.benchchem.com/product/b10820570?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10632044/
https://pubmed.ncbi.nlm.nih.gov/10632044/
https://pubmed.ncbi.nlm.nih.gov/10632044/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fermentation and Production of Sesquicillin A
The production of Sesquicillin A and its analogues is achieved through a two-stage

fermentation process. The following protocols are based on the methods described by Uchida

et al. (2005).[1]

Experimental Protocols
Seed Culture Preparation:

Seed Medium Composition:

Glucose: 2.0%

Yeast Extract: 0.2%

MgSO₄·7H₂O: 0.05%

Polypepton: 0.5%

KH₂PO₄: 0.1%

Agar: 0.1%

The pH of the medium is adjusted to 6.0 before sterilization.[1]

Inoculation and Incubation:

A stock culture of Albophoma sp. FKI-1778 is inoculated into a 500-ml Erlenmeyer flask

containing 100 ml of the seed medium.[1]

The flask is incubated on a rotary shaker at 27°C for 2 days.[1]

Production Culture:

Production Medium Composition:

Glycerol: 3.0%
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Oat Meal: 2.0%

Dry Yeast: 1.0%

KH₂PO₄: 1.0%

Na₂HPO₄: 1.0%

MgSO₄·7H₂O: 0.05%

The pH is not adjusted prior to sterilization.[1]

Inoculation and Fermentation:

The main production culture is initiated by transferring 1 ml of the seed culture into a 500-

ml Erlenmeyer flask containing 100 ml of the production medium.[1]

Fermentation is carried out at 27°C with a rotary shaker at 210 rpm.[1] The production of

sesquicillins is typically monitored over time, with a 168-hour (7-day) culture period being

effective for isolation.[1]

The overall workflow for the fermentation process is depicted in the diagram below.
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Fermentation Workflow for Sesquicillin Production

Seed Culture

Production Culture

Albophoma sp. FKI-1778 Stock

Inoculate 500-ml Flask
(100 ml Seed Medium)

Incubate at 27°C
for 2 days

Inoculate 500-ml Flask
(100 ml Production Medium)

Transfer 1 ml

Ferment at 27°C
(210 rpm, 168 hours)

Culture Broth
(6 liters)

Harvest
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Isolation and Purification Workflow

Culture Broth (6 L)

Centrifugation

Mycelia Supernatant

Extract with Acetone
& then Ethyl Acetate

Extract with
Ethyl Acetate

Combine Ethyl
Acetate Extracts

Concentrate to
Crude Extract

Silica Gel Column
Chromatography
(CHCl3/MeOH)

Preparative HPLC
(ODS Column)

Pure Sesquicillins
(A, B, C, D, E)
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Proposed Biosynthetic Pathway of Sesquicillin A

Isopentenyl Pyrophosphate (IPP)
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Potential Inhibition of the NF-κB Pathway by Sesquicillin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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